Cas no 59149-01-8 (all-cis-5,11,14,17-Eicosatetraensaeuremethylester)

• Product Name: all-cis-5,11,14,17-Eicosatetraensaeuremethylester
• CAS No: 59149-01-8
• MF: C₂₁H₃₄O₂
• MW: 318.493466854095
• CID: 2023210
• Update Time: 2025-05-26

all-cis-5,11,14,17-Eicosatetraensaeuremethylester Chemical and Physical Properties

Names and Identifiers

• all-cis-5,11,14,17-Eicosatetraensaeuremethylester
• 5,11,14,17-Eicosatetraenoic acid, methyl ester, (5Z,11Z,14Z,17Z)-

• Inchi： 1S/C21H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h4-5,7-8,10-11,16-17H,3,6,9,12-15,18-20H2,1-2H3/b5-4-,8-7-,11-10-,17-16-
• InChI Key： RACNRUFXUGWSBR-IQSQJELJSA-N
• SMILES： C(OC)(=O)CCC/C=C\CCCC/C=C\C/C=C\C/C=C\CC

Experimental Properties

• Density: 0.901±0.06 g/cm3(Predicted)
• Boiling Point: 403.9±24.0 °C(Predicted)

Additional information on all-cis-5,11,14,17-Eicosatetraensaeuremethylester

Comprehensive Overview of all-cis-5,11,14,17-Eicosatetraenoic Acid Methyl Ester (CAS No. 59149-01-8)

The all-cis-5,11,14,17-Eicosatetraenoic Acid Methyl Ester (CAS No. 59149-01-8) is a specialized fatty acid ester with significant applications in biochemical research, nutraceuticals, and pharmaceutical development. This compound, often abbreviated as ETE methyl ester, belongs to the family of polyunsaturated fatty acid (PUFA) derivatives, which are increasingly studied for their potential health benefits. The all-cis configuration of its double bonds at positions 5, 11, 14, and 17 distinguishes it from other isomers, contributing to its unique biological activity and stability.

In recent years, the demand for PUFA derivatives like all-cis-5,11,14,17-Eicosatetraenoic Acid Methyl Ester has surged due to growing interest in omega-3 and omega-6 fatty acids. Researchers and consumers alike are exploring their roles in inflammation modulation, cardiovascular health, and cognitive function. This compound, with its four double bonds, is particularly intriguing for its potential to influence lipid metabolism and cell membrane fluidity, making it a subject of cutting-edge studies in metabolic disorders and aging.

The synthesis and purification of CAS No. 59149-01-8 require advanced techniques such as gas chromatography (GC) and high-performance liquid chromatography (HPLC) to ensure high purity. Its methyl ester form enhances solubility in organic solvents, facilitating its use in laboratory settings for lipidomics research. Analytical standards of this compound are often employed to calibrate instruments or quantify similar fatty acids in complex biological samples, underscoring its importance in analytical chemistry and life sciences.

From an industrial perspective, all-cis-5,11,14,17-Eicosatetraenoic Acid Methyl Ester is gaining traction as a precursor for bioactive lipid mediators. Its incorporation into functional foods and dietary supplements aligns with the global trend toward personalized nutrition. Notably, the compound's potential synergy with other omega-3 derivatives is being investigated to enhance bioavailability and therapeutic efficacy, addressing common consumer queries about "best omega-3 sources" or "fatty acid absorption."

Environmental and sustainability considerations also play a role in the discourse around PUFA production. As marine and plant-based sources of fatty acids face ecological challenges, synthetic and semi-synthetic routes for compounds like CAS No. 59149-01-8 are being optimized to reduce reliance on traditional extraction methods. This aligns with searches for "sustainable fatty acid alternatives" and "lab-made nutraceuticals," reflecting broader societal shifts toward eco-conscious consumption.

In summary, all-cis-5,11,14,17-Eicosatetraenoic Acid Methyl Ester (CAS No. 59149-01-8) represents a versatile and scientifically relevant molecule at the intersection of chemistry, biology, and nutrition. Its structural uniqueness, coupled with emerging applications, positions it as a compound of enduring interest in both academic and industrial spheres. Future research may further elucidate its mechanistic pathways, unlocking new possibilities for health and wellness innovations.